2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-[4-(methylsulfanyl)benzyl]acetamide

• IUPAC Name: 2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy-N-[(4-methylsulfanylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H28N4O2S/c1-15-8-10-25(11-9-15)21-23-16(2)12-20(24-21)27-14-19(26)22-13-17-4-6-18(28-3)7-5-17/h4-7,12,15H,8-11,13-14H2,1-3H3,(H,22,26)
• InChI Key: NHVCPYVVCQIXPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=CC(=N2)OCC(=O)NCC3=CC=C(C=C3)SC)C
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.5 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex and varied, depending on the conditions and the presence of other reactants.

Scientific Research Applications

Crystal Structure Analysis

Studies on related pyrimidine compounds have elucidated their crystal structures, providing insights into molecular conformations and interactions. For example, research on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides demonstrated the importance of intramolecular hydrogen bonding in stabilizing specific molecular conformations, revealing the compounds' folded structures around the methylene atom of the thioacetamide bridge. This structural information is crucial for understanding molecular interactions and designing drugs with targeted properties (Subasri et al., 2016).

Biological Activities and Therapeutic Potential

Several studies have focused on the biological activities of pyrimidine derivatives, highlighting their potential as antimicrobial and antitumor agents. For instance, derivatives synthesized from citrazinic acid showed notable antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid. These findings suggest the therapeutic potential of pyrimidine compounds in treating infections and diseases (Hossan et al., 2012).

Antifolate and Antitumor Agents

Research on 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidines as antifolates revealed their dual inhibitory action against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis. Such compounds, particularly those with potent dual inhibitory activity, hold promise as antitumor agents due to their ability to target cancer cell proliferation (Gangjee et al., 2008).

Antimicrobial and Insecticidal Potential

The synthesis and evaluation of pyrimidine-linked heterocyclic compounds have also revealed their potential in pest control and as antimicrobial agents. These compounds, prepared via microwave irradiative cyclocondensation, demonstrated significant insecticidal and antimicrobial activities, offering new avenues for developing chemical agents in agriculture and medicine (Deohate et al., 2020).